Cas no 1258558-26-7 (R-4-Amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole)

• Product Name: R-4-Amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole
• CAS No: 1258558-26-7
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 4691629
• Update Time: 2025-06-15

R-4-Amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• R-4-Amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole
• R 4-amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole

• Inchi： 1S/C12H20N4O2/c1-12(2,3)18-11(17)15-5-4-10(8-15)16-7-9(13)6-14-16/h6-7,10H,4-5,8,13H2,1-3H3/t10-/m1/s1
• InChI Key： FGJHGFJRZPJLDN-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C1)N1C=C(C=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Topological Polar Surface Area: 73.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on R-4-Amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole

Recent Advances in the Study of R-4-Amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole (CAS: 1258558-26-7)

The compound R-4-Amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole (CAS: 1258558-26-7) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This heterocyclic scaffold combines a pyrazole core with a Boc-protected pyrrolidine moiety, offering unique structural features that make it valuable for the development of novel therapeutic agents. Recent studies have explored its applications in kinase inhibition, protein-protein interaction modulation, and as a key intermediate in the synthesis of complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective kinase inhibitors. Researchers utilized R-4-Amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole as a core structure to create a series of compounds targeting JAK family kinases, showing promising results in preclinical models of autoimmune diseases. The Boc-protected amino group was found to be crucial for maintaining optimal pharmacokinetic properties while allowing for further structural modifications.

In synthetic chemistry applications, a recent breakthrough published in Organic Letters (2023) highlighted an improved synthetic route for R-4-Amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole, achieving higher yields (85%) and better enantiomeric purity (>99% ee) compared to previous methods. This advancement is particularly significant for large-scale production and further medicinal chemistry optimization studies.

Structural biology studies using X-ray crystallography have revealed that the compound's unique conformation allows it to form multiple hydrogen bond interactions with biological targets. A 2024 Nature Communications paper reported the crystal structure of this compound bound to a protein target, providing valuable insights for structure-based drug design. The study emphasized how the pyrrolidine ring's spatial arrangement contributes to target selectivity.

Emerging research suggests potential applications of this scaffold beyond traditional small molecule drugs. A 2024 ACS Chemical Biology publication described its incorporation into PROTAC (proteolysis targeting chimera) molecules, where it serves as a linker between target-binding and E3 ligase-binding moieties. This application capitalizes on the compound's rigidity and appropriate spacing characteristics.

Ongoing clinical trials (as of Q2 2024) include several drug candidates derived from this scaffold, particularly in oncology and inflammatory disease indications. Early-phase results show favorable safety profiles and preliminary efficacy signals, though comprehensive data are still being collected. The versatility of R-4-Amino-1-(1-Boc-pyrrolidin-3-yl)-1H-pyrazole continues to inspire new research directions in medicinal chemistry and chemical biology.